Cas no 1197209-25-8 (Trifluoromethyl benzenesulfonate)

• Product Name: Trifluoromethyl benzenesulfonate
• CAS No: 1197209-25-8
• MF: C₇H₅F₃O₃S
• MW: 226.17
• MDL: MFCD32661379
• CID: 4562661
• PubChem ID: 53429910
• Update Time: 2024-11-08

Trifluoromethyl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• trifluoromethyl benzenesulfonate
• benzenesulfonic acid trifluoromethyl ester
• A842362
• MFCD32661379
• SCHEMBL1515703
• Trifluoromethyl benzenesulfonate (5e)
• AS-78100
• UZPUXLRDLVOKTB-UHFFFAOYSA-N
• P20803
• 1197209-25-8
• CS-0196556
• AKOS040767259
• Trifluoromethyl benzenesulfonate

• MDL： MFCD32661379
• Inchi： 1S/C7H5F3O3S/c8-7(9,10)13-14(11,12)6-4-2-1-3-5-6/h1-5H
• InChI Key： UZPUXLRDLVOKTB-UHFFFAOYSA-N
• SMILES： C1C=CC(S(=O)(OC(F)(F)F)=O)=CC=1

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters